methyl 2-[(2E)-3-(thiophen-2-yl)prop-2-enamido]thiophene-3-carboxylate

• IUPAC Name: methyl 2-[[(E)-3-thiophen-2-ylprop-2-enoyl]amino]thiophene-3-carboxylate
• InChI: InChI=1S/C13H11NO3S2/c1-17-13(16)10-6-8-19-12(10)14-11(15)5-4-9-3-2-7-18-9/h2-8H,1H3,(H,14,15)/b5-4+
• InChI Key: KBDDIPGAFWYHLH-SNAWJCMRSA-N
• Canonical SMILES: COC(=O)C1=C(SC=C1)NC(=O)C=CC2=CC=CS2
• Isomeric SMILES: COC(=O)C1=C(SC=C1)NC(=O)/C=C/C2=CC=CS2
• Molecular Formula: C13H11NO3S2
• Molecular Weight: 293.4 g/mol

Description

Thiophene derivatives, such as the one you mentioned, are a class of organic compounds that contain a thiophene ring, which is a five-membered ring made up of four carbon atoms and one sulfur atom. These compounds are known for their wide range of properties and applications, including in the field of medicinal chemistry.

Chemical Reactions Analysis

Thiophene derivatives can undergo a variety of chemical reactions, depending on the functional groups present in the molecule. Common reactions include electrophilic aromatic substitution, nucleophilic aromatic substitution, and metal-catalyzed cross-coupling reactions.

Scientific Research Applications

Medicinal Chemistry

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Anti-Inflammatory Drugs

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Anticancer Agents

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Anti-Atherosclerotic Agents

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Organic Semiconductors

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Organic Light-Emitting Diodes (OLEDs)

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Corrosion Inhibitors

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Antimicrobial Properties

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Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. Some thiophene derivatives can be harmful if ingested, inhaled, or come into contact with the skin. Always refer to the Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

Thiophene derivatives are a topic of ongoing research due to their wide range of potential applications, particularly in medicinal chemistry. Future research may focus on developing new synthesis methods, exploring new applications, and improving our understanding of their mechanisms of action.